Cas no 1094537-44-6 (4-(3-chlorophenoxy)benzene-1-sulfonamide)

• Product Name: 4-(3-chlorophenoxy)benzene-1-sulfonamide
• CAS No: 1094537-44-6
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• MDL: MFCD11213233
• CID: 5243169
• PubChem ID: 43164743
• Update Time: 2025-06-11

4-(3-chlorophenoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(3-chlorophenoxy)-
• 4-(3-chlorophenoxy)benzene-1-sulfonamide

• MDL： MFCD11213233
• Inchi： 1S/C12H10ClNO3S/c13-9-2-1-3-11(8-9)17-10-4-6-12(7-5-10)18(14,15)16/h1-8H,(H2,14,15,16)
• InChI Key： MHMNIDCPDCURGK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC2=CC=CC(Cl)=C2)C=C1

Additional information on 4-(3-chlorophenoxy)benzene-1-sulfonamide

Comprehensive Overview of 4-(3-chlorophenoxy)benzene-1-sulfonamide (CAS No. 1094537-44-6)

4-(3-chlorophenoxy)benzene-1-sulfonamide, identified by its CAS number 1094537-44-6, is a specialized sulfonamide derivative with growing interest in pharmaceutical and agrochemical research. This compound features a unique chlorophenoxy moiety linked to a benzene sulfonamide core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The structural elegance of 4-(3-chlorophenoxy)benzene-1-sulfonamide lies in its balanced hydrophobicity and electronic properties, which enhance its binding affinity to biological targets. Recent studies highlight its relevance in developing anti-inflammatory agents and antimicrobial compounds, addressing global health challenges like antibiotic resistance. Its sulfonamide group is pivotal for interactions with carbonic anhydrases, a hotspot in cancer therapy research.

From an industrial perspective, this compound’s synthesis leverages green chemistry principles, a trending topic in sustainable manufacturing. Optimized routes using catalytic coupling and microwave-assisted reactions reduce waste and energy consumption, appealing to ESG-focused investors. Analytical methods like HPLC-MS and NMR spectroscopy ensure high purity, critical for regulatory compliance in pharmaceutical applications.

User searches often focus on "sulfonamide derivatives uses" or "CAS 1094537-44-6 suppliers," reflecting commercial and academic demand. FAQs include its solubility profile (DMSO > water) and storage conditions (2–8°C under inert atmosphere). Notably, its low toxicity profile in preclinical trials positions it as a safer alternative to traditional sulfonamides, resonating with the "safer chemicals" movement.

In agrochemistry, 4-(3-chlorophenoxy)benzene-1-sulfonamide shows promise as a plant growth regulator precursor, tapping into the booming organic farming sector. Patents filed in 2022–2023 describe its role in enhancing crop stress resistance, a solution for climate-resilient agriculture. This aligns with searches like "sulfonamides in agriculture" or "chlorophenoxy compounds efficacy."

Technological advancements in computational chemistry have accelerated its molecular docking studies, with AI-driven platforms predicting novel applications. For instance, its potential in neurodegenerative disease models is under investigation, addressing popular queries on "Alzheimer’s drug candidates." Such interdisciplinary relevance boosts its visibility in scientific databases like PubMed and Reaxys.

To summarize, 4-(3-chlorophenoxy)benzene-1-sulfonamide (CAS 1094537-44-6) bridges multiple high-impact fields—from drug development to sustainable agriculture. Its adaptability to modern synthetic methodologies and alignment with global health/ecological trends ensure enduring scientific and commercial value. Future research may unlock further applications in personalized medicine and biodegradable formulations, solidifying its niche in advanced material sciences.